Cas no 1000342-28-8 (1N-Hydroxyl-6-bromo-5-azaindole)
1N-Hydroxyl-6-bromo-5-azaindole Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-1h-pyrrolo[3,2-c]pyridin-1-ol
- 1N-HYDROXYL-6-BROMO-5-AZAINDOLE
- 1H-Pyrrolo[3,2-c]pyridine, 6-bromo-1-hydroxy-
- 1N-Hydroxyl-6-bromo-5-azaindole
-
- Inchi: 1S/C7H5BrN2O/c8-7-3-6-5(4-9-7)1-2-10(6)11/h1-4,11H
- InChI Key: KPEUPTFXFGBQCR-UHFFFAOYSA-N
- SMILES: C1=NC(Br)=CC2N(O)C=CC1=2
Computed Properties
- Exact Mass: 211.95853g/mol
- Monoisotopic Mass: 211.95853g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 213.03g/mol
- XLogP3: 2
- Topological Polar Surface Area: 38Ų
Experimental Properties
- Density: 1.9±0.1 g/cm3
- Boiling Point: 425.3±48.0 °C at 760 mmHg
- Flash Point: 211.0±29.6 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
- pka: 1.52±0.53(Predicted)
1N-Hydroxyl-6-bromo-5-azaindole Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1N-Hydroxyl-6-bromo-5-azaindole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H954335-1mg |
1N-Hydroxyl-6-bromo-5-azaindole |
1000342-28-8 | 1mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H954335-2mg |
1N-Hydroxyl-6-bromo-5-azaindole |
1000342-28-8 | 2mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H954335-10mg |
1N-Hydroxyl-6-bromo-5-azaindole |
1000342-28-8 | 10mg |
$ 160.00 | 2022-06-04 |
1N-Hydroxyl-6-bromo-5-azaindole Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
Additional information on 1N-Hydroxyl-6-bromo-5-azaindole
Introduction to 1N-Hydroxyl-6-bromo-5-azaindole (CAS No. 1000342-28-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry
The compound 1N-Hydroxyl-6-bromo-5-azaindole (CAS No. 1000342-28-8) represents a structurally intriguing heterocyclic scaffold that has garnered significant attention in the fields of chemical biology and medicinal chemistry. Its unique combination of a hydroxyl group, bromine substituent, and azaindole core provides a versatile platform for the development of novel bioactive molecules. This introduction delves into the compound's chemical properties, synthetic methodologies, and its emerging applications in drug discovery, emphasizing recent advancements and future perspectives.
Chemical Structure and Key Functional Groups
The molecular structure of 1N-Hydroxyl-6-bromo-5-azaindole consists of an azaindole ring system, which is a derivative of indole with an incorporated nitrogen atom at the 5-position. The presence of a hydroxyl group at the 1-position and a bromine atom at the 6-position introduces distinct reactivity patterns that make this compound particularly valuable for synthetic applications. The hydroxyl group can participate in hydrogen bonding interactions, while the bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions such as Suzuki, Heck, and Buchwald-Hartwig couplings.
Synthetic Approaches to 1N-Hydroxyl-6-bromo-5-azaindole
The synthesis of 1N-Hydroxyl-6-bromo-5-azaindole has been explored through multiple pathways, reflecting its significance in medicinal chemistry. One common approach involves the bromination of pre-existing hydroxylated azaindole derivatives using brominating agents such as N-bromosuccinimide (NBS). Alternatively, direct functionalization of the azaindole core can be achieved through multi-step sequences involving cyclization reactions followed by selective halogenation. Recent studies have also demonstrated the utility of transition-metal-catalyzed C-H activation strategies, which enable more efficient and streamlined access to this compound.
Biological Activity and Therapeutic Potential
The pharmacological relevance of 1N-Hydroxyl-6-bromo-5-azaindole has been extensively investigated in recent years. The compound exhibits notable activity against various biological targets, including kinases, transcription factors, and enzyme inhibitors. For instance, derivatives of this scaffold have shown promise in inhibiting tyrosine kinases involved in cancer progression by disrupting aberrant signaling pathways. Additionally, structural modifications have led to compounds with anti-inflammatory and antimicrobial properties, highlighting its versatility as a pharmacophore.
Recent Research Highlights
In recent years, several groundbreaking studies have underscored the therapeutic potential of 1N-Hydroxyl-6-bromo-5-azaindole derivatives. A notable example is their application in developing small-molecule inhibitors for epidermal growth factor receptor (EGFR) mutants, which are known to confer resistance to conventional anticancer therapies. The hydroxyl group plays a critical role in modulating binding affinity to target proteins by forming hydrogen bonds with key residues. Furthermore, computational studies have identified novel analogs with enhanced solubility and reduced toxicity, paving the way for clinical translation.
Future Perspectives in Drug Discovery
The future of 1N-Hydroxyl-6-bromo-5-azaindole lies in its continued exploration as a scaffold for drug discovery programs. Advances in high-throughput screening technologies and structure-based drug design are expected to accelerate the identification of new bioactive derivatives. Additionally, the integration of machine learning algorithms into virtual screening processes promises to uncover novel analogs with optimized pharmacokinetic profiles. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs across multiple therapeutic areas.
Conclusion
In summary, 1N-Hydroxyl-6-bromo-5-azaindole (CAS No. 1000342-28-8) stands as a compelling example of how structural diversity can be leveraged to develop innovative therapeutic agents. Its unique chemical properties and biological activities make it an invaluable tool for medicinal chemists striving to discover next-generation drugs. With ongoing research efforts focused on optimizing its pharmacological profile and exploring new applications, this compound is undoubtedly set to make significant contributions to the field of chemical biology and pharmaceutical development.
1000342-28-8 (1N-Hydroxyl-6-bromo-5-azaindole) Related Products
- 10399-73-2(Acridine, 10-oxide)
- 18675-64-4(9H-Carbazol-9-yloxy)
- 372091-74-2(1H-Pyrrolo[2,3-c]pyridine,1-hydroxy-, 6-oxide)
- 313528-28-8(1H-Pyrrolo[3,2-c]pyridine,1-hydroxy-, 5-oxide)
- 54989-33-2(9H-Carbazol-9-ol)
- 1613-37-2(Quinoline-1-oxide)
- 14548-01-7(Phenanthridine, 5-oxide)
- 1163-05-9(Dibenz[a,j]acridine,7-oxide)
- 129665-16-3(Naphth[2,1,8-mna]acridine,6-oxide)
- 17104-69-7(Benzo[f]quinoline, 4-oxide)